Cas no 834917-19-0 (Benzenesulfonamide, 4-[2-[(phenylmethylene)amino]ethyl]-)

• Product name: Benzenesulfonamide, 4-[2-[(phenylmethylene)amino]ethyl]-
• CAS No: 834917-19-0
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.36474
• CID: 669897
• PubChem ID: 71415156

Benzenesulfonamide, 4-[2-[(phenylmethylene)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[2-[(phenylmethylene)amino]ethyl]-
• 4-[2-(benzylideneamino)ethyl]benzenesulfonamide
• BDBM50082727
• 4-{2-[(E)-Benzylideneamino]ethyl}benzene-1-sulfonamide
• BDBM50013770
• 834917-19-0
• CHEMBL3264979
• DTXSID30834577
• CHEMBL3423250

• Inchi： InChI=1S/C15H16N2O2S/c16-20(18,19)15-8-6-13(7-9-15)10-11-17-12-14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H2,16,18,19)
• InChI Key： PLCQVPWOCPLUCO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=NCCC2=CC=C(C=C2)S(=O)(=O)N

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• XLogP3: 2